Cas no 1242284-61-2 (1-Bromo-3-chloro-2-(chloromethyl)benzene)

• Product Name: 1-Bromo-3-chloro-2-(chloromethyl)benzene
• CAS No: 1242284-61-2
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• MDL: MFCD18390321
• CID: 4726791
• PubChem ID: 118998620
• Update Time: 2025-06-10

1-Bromo-3-chloro-2-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-(chloromethyl)benzene
• 2-bromo-6-chlorobenzyl chloride

• MDL： MFCD18390321
• Inchi： 1S/C7H5BrCl2/c8-6-2-1-3-7(10)5(6)4-9/h1-3H,4H2
• InChI Key： HRVYAIYLXJCQBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-3-chloro-2-(chloromethyl)benzene

1-Bromo-3-chloro-2-(chloromethyl)benzene: A Comprehensive Overview

1-Bromo-3-chloro-2-(chloromethyl)benzene (CAS No. 1242284-61-2) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as bromochlorobenzene derivative, has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials, making it a subject of interest for researchers worldwide.

The molecular structure of 1-bromo-3-chloro-2-(chloromethyl)benzene consists of a benzene ring substituted with bromine, chlorine, and a chloromethyl group. This substitution pattern imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. The presence of multiple halogen atoms enhances its stability and reactivity, making it a valuable precursor in the synthesis of complex organic molecules.

Recent research has focused on the synthesis and characterization of 1-bromo-3-chloro-2-(chloromethyl)benzene to explore its potential applications in drug discovery and materials science. For instance, studies have demonstrated its utility in the development of advanced polymers and high-performance materials. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, providing insights into its role in creating functional materials with tailored properties.

In terms of physical properties, 1-bromo-3-chloro-2-(chloromethyl)benzene exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various industrial processes, including the production of specialty chemicals and intermediates for pharmaceuticals. Its stability under harsh chemical conditions further enhances its applicability in demanding environments.

The synthesis of 1-bromo-3-chloro-2-(chloromethyl)benzene typically involves multi-step reactions, including halogenation and substitution processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have been documented in leading chemistry journals, underscoring the compound's growing importance in modern chemical manufacturing.

From an environmental perspective, the handling and disposal of 1-bromo-3-chloro-2-(chloromethyl)benzene require careful consideration due to its halogen content. Researchers have explored eco-friendly methods for its production and waste management to minimize ecological impact. These efforts align with global trends toward sustainable chemistry practices.

In conclusion, 1-bromo-3-chloro-2-(chloromethyl)benzene (CAS No. 1242284-61-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and chemicals.